Cas no 92991-64-5 (Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester)

• Product Name: Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester
• CAS No: 92991-64-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD17010969
• CID: 752906
• PubChem ID: 15517709
• Update Time: 2025-04-19

Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester
• ethyl 4-(4-formylphenoxy)butanoate
• 4-(4-formylphenoxy)butyric acid ethyl ester
• SCHEMBL766897
• DTXSID70573559
• Ethyl 4-(4-formyl phenoxy)-butanoate
• FT-0722328
• 92991-64-5
• ethyl 4-(4-formyl-phenoxy) butyrate
• p-[3-(ethylcarboxy)propoxy] benzaldehyde
• CS-0116976
• AKOS000369778
• QELMYVTXAHKHBG-UHFFFAOYSA-N
• p-[3-(Ethylcarboxy)propoxy]benzaldehyde

• MDL： MFCD17010969
• Inchi： 1S/C13H16O4/c1-2-16-13(15)4-3-9-17-12-7-5-11(10-14)6-8-12/h5-8,10H,2-4,9H2,1H3
• InChI Key： QELMYVTXAHKHBG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCC(=O)OCC

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 373.5±22.0 °C at 760 mmHg
• Flash Point: 165.4±22.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers